Cas no 105-14-6 (5-Diethylamino-2-pentanone)

• Product Name: 5-Diethylamino-2-pentanone
• CAS No: 105-14-6
• MF: C₉H₁₉NO
• MW: 157.253262758255
• MDL: MFCD00009058
• CID: 35316
• PubChem ID: 7739
• Update Time: 2025-06-09

5-Diethylamino-2-pentanone Chemical and Physical Properties

Names and Identifiers

• 5-Diethylamino-2-pentanone
• Novolketon
• 5-(diethylamino)pentan-2-one
• df493
• Novalketone
• NOVOL KETONE
• 5-diethylaminopentan-2-one
• 5-(diethylamino)-2-pentanon
• 5-Diethylaminopentane-2-one
• 1-(DIETHYLAMINO)-4-PENTANONE
• DF 493
• AM20070700
• 2-PENTANONE, 5-(DIETHYLAMINO)-
• SCHEMBL164414
• BRN 1749398
• NSC 6320
• F16219
• WLN: 2N2 & 3V1
• 5-(Diethylamino)-2-pentanone
• SB75757
• FT-0631581
• 4-04-00-01935 (Beilstein Handbook Reference)
• 1-diethylaminopentan-4-on
• AI3-08706
• NS00023351
• NSC-6320
• 7T3TWL8CA7
• 105-14-6
• CS-0152027
• EINECS 203-274-1
• AKOS009158376
• 5-(N,N-Diethylamino)pentan-2-one
• DTXSID2021862
• NSC6320
• MFCD00009058
• SY113877
• 5-diethylamino-pentan-2-one
• DS-3258
• DB-040589

• MDL： MFCD00009058
• Inchi： 1S/C9H19NO/c1-4-10(5-2)8-6-7-9(3)11/h4-8H2,1-3H3
• InChI Key： GRGNJBKJCVOFEO-UHFFFAOYSA-N
• SMILES： O=C(C)CCCN(CC)CC

Computed Properties

• Exact Mass: 157.14700
• Monoisotopic Mass: 157.147
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 1
• Topological Polar Surface Area: 20.3A^2

Experimental Properties

• Color/Form: Yellow liquid
• Density: 0.861
• Boiling Point: 83-85 ºC (15 mmHg)
• Flash Point: 65 ºC
• Refractive Index: 1.434-1.436
• PSA: 20.31000
• LogP: 1.69740
• Solubility: Not determined

5-Diethylamino-2-pentanone Security Information

• WGK Germany：3
• Hazard Category Code： R36/37/38
• Safety Instruction： S26-S36/37/39
• RTECS：SA8400000
• Hazardous Material Identification：
• Safety Term：S26;S36/37/39
• Risk Phrases：R36/37/38
• Storage Condition：Keep away from high temperature, sparks, flames and fire sources. Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 5-Diethylamino-2-pentanone

Introduction to 5-Diethylamino-2-pentanone (CAS No. 105-14-6)

5-Diethylamino-2-pentanone, identified by its Chemical Abstracts Service (CAS) number 105-14-6, is a significant organic compound that has garnered considerable attention in the field of pharmaceutical chemistry and synthetic organic chemistry. This compound, characterized by its molecular formula C₈H₁₇NO, features a ketone group and two ethylamino substituents, making it a versatile intermediate in the synthesis of various pharmacologically active molecules. The structural features of 5-Diethylamino-2-pentanone contribute to its reactivity and utility in multiple chemical transformations, which are increasingly being explored in contemporary research.

The synthesis of 5-Diethylamino-2-pentanone typically involves multi-step organic reactions, often starting from readily available precursors such as pentanone derivatives. The introduction of the diethylamino group at the 5-position of the pentanone backbone is a critical step that enhances the compound's functionality. Advanced synthetic methodologies, including catalytic hydrogenation and nucleophilic substitution reactions, have been optimized to achieve high yields and purity levels. These methodologies align with the growing emphasis on sustainable and efficient synthetic routes in modern chemical manufacturing.

In recent years, 5-Diethylamino-2-pentanone has been investigated for its potential applications in medicinal chemistry. Its structural motif is reminiscent of several pharmacophores found in therapeutic agents, suggesting that it could serve as a key intermediate in the development of new drugs. For instance, derivatives of this compound have been explored as precursors to neuroactive compounds, where the amine and ketone functionalities can be modified to target specific biological pathways. The flexibility offered by the diethylamino-2-pentanone scaffold allows chemists to fine-tune properties such as solubility, metabolic stability, and binding affinity, making it a valuable building block in drug discovery programs.

One of the most compelling aspects of 5-Diethylamino-2-pentanone is its role in the synthesis of bioactive molecules with potential therapeutic benefits. Researchers have leveraged its reactivity to develop novel compounds that exhibit interesting pharmacological profiles. For example, modifications at the amino group have led to derivatives with anti-inflammatory and analgesic properties. Additionally, the ketone group provides a site for further functionalization, enabling the creation of complex molecular architectures. These findings underscore the importance of 5-Diethylamino-2-pentanone as a versatile intermediate in medicinal chemistry.

The chemical behavior of 5-Diethylamino-2-pentanone has also been studied from a mechanistic perspective. Understanding how this compound participates in various reactions is crucial for optimizing synthetic protocols and predicting its behavior in different chemical environments. Computational studies have played a significant role in elucidating reaction mechanisms, providing insights into transition states and intermediates. These computational approaches complement experimental investigations, offering a holistic view of the compound's reactivity.

From an industrial standpoint, the production and application of 5-Diethylamino-2-pentanone highlight its importance in fine chemical manufacturing. The demand for high-quality intermediates like this one continues to grow as pharmaceutical companies seek innovative solutions for drug development. Process optimization efforts focus on improving yield, reducing waste, and ensuring scalability, all while adhering to stringent regulatory standards. These efforts are essential for meeting the needs of modern pharmaceutical industries.

The environmental impact of synthesizing and using 5-Diethylamino-2-pentanone is another area of growing interest. Green chemistry principles are being increasingly applied to develop more sustainable synthetic routes. For instance, catalytic processes that minimize solvent use and energy consumption are being explored. Additionally, efforts are underway to design reactions that produce fewer byproducts, thereby reducing environmental footprint. Such initiatives align with global trends toward more sustainable chemical practices.

In conclusion,5-Diethylamino-2-pentanone (CAS No. 105-14-6) is a multifaceted organic compound with significant applications in pharmaceutical chemistry and synthetic organic chemistry. Its unique structural features make it a valuable intermediate for developing bioactive molecules with potential therapeutic benefits. Ongoing research continues to uncover new applications and synthetic methodologies for this compound, reinforcing its importance in both academic and industrial settings.